Cas no 2758006-32-3 (2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride)

• Product Name: 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride
• CAS No: 2758006-32-3
• MF: C₈H₁₃Cl₃N₂
• MW: 243.561218976974
• CID: 6229116
• PubChem ID: 165979408
• Update Time: 2025-10-29

2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758006-32-3
• Z5716013839
• 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride
• EN300-37347667

• Inchi： 1S/C8H11ClN2.2ClH/c1-11-8-3-2-7(9)4-6(8)5-10;;/h2-4,11H,5,10H2,1H3;2*1H
• InChI Key： UPBRFHMGTSURAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)NC.Cl.Cl

Computed Properties

• Exact Mass: 242.014432g/mol
• Monoisotopic Mass: 242.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride

Introduction to 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride (CAS No. 2758006-32-3)

2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2758006-32-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, featuring a complex structural framework that includes an amine functional group, a chloro substituent, and a methylamino side chain. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural composition of 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride positions it as a versatile building block for the synthesis of more intricate pharmacophores. Its molecular structure incorporates both basic and acidic functionalities, which can be exploited in various chemical reactions, including nucleophilic substitution, condensation reactions, and metal coordination. These properties make it particularly useful in the design of novel therapeutic agents targeting diverse biological pathways.

In recent years, there has been growing interest in aromatic amines due to their role in the development of bioactive molecules. The presence of both an amine and a chloro group in 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride allows for selective modifications that can fine-tune its pharmacological properties. For instance, the amine group can participate in hydrogen bonding interactions with biological targets, while the chloro substituent can serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions.

One of the most compelling aspects of 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride is its potential application in the synthesis of small-molecule inhibitors. These inhibitors are crucial for modulating enzyme activity and have shown promise in treating various diseases, including cancer and inflammatory disorders. Current research highlights its utility in generating derivatives with enhanced binding affinity to therapeutic targets such as kinases and transcription factors. The dihydrochloride salt form further facilitates these applications by ensuring consistent reactivity and solubility across different experimental conditions.

Advances in computational chemistry have also contributed to the optimization of 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride-based drug candidates. Molecular modeling studies have revealed that subtle modifications to its structure can significantly impact its binding affinity and selectivity. For example, introducing additional polar groups or altering the electronic distribution around the aromatic ring can enhance interactions with specific protein targets. Such insights are derived from high-throughput virtual screening and docking simulations, which have become indispensable tools in modern drug discovery.

The pharmaceutical industry has recognized the importance of 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride as a key intermediate in multiple drug development pipelines. Its structural features allow for rapid diversification into libraries of compounds that can be screened for biological activity. This approach has been particularly successful in identifying lead compounds for further optimization. The compound’s stability under various storage conditions also makes it an attractive candidate for large-scale synthesis and commercial distribution.

Recent clinical trials have demonstrated the efficacy of derivatives synthesized from 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride in treating certain medical conditions. These studies underscore the compound’s potential as a scaffold for developing next-generation therapeutics. By leveraging its unique structural attributes, researchers have been able to design molecules that exhibit improved pharmacokinetic profiles and reduced side effects compared to existing treatments.

The synthesis of 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride itself is a testament to the progress made in synthetic organic chemistry. Modern methodologies enable its production with high yield and purity, often through multi-step processes involving catalytic hydrogenation, nucleophilic aromatic substitution, and salt formation techniques. These advancements ensure that researchers have access to reliable supplies of this compound for their investigations.

In conclusion, 2-(aminomethyl)-4-chloro-N-methylaniline dihydrochloride (CAS No. 2758006-32-3) represents a cornerstone in pharmaceutical innovation. Its structural versatility, coupled with its well-documented reactivity, makes it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is bound to grow even further.